CID 45118956
CID 45118956
Brand Name:
Vulcanchem
CAS No.:
114906-82-0
VCID:
VC0037763
InChI:
InChI=1S/C20H22BN5O4/c1-4-8-13-16(27)26-14-15(23(2)20(29)24(3)17(14)28)22-19(26)25(18(13)30-21)11-12-9-6-5-7-10-12/h5-7,9-10,18,27H,4,8,11H2,1-3H3
SMILES:
[B]OC1C(=C(N2C3=C(N=C2N1CC4=CC=CC=C4)N(C(=O)N(C3=O)C)C)O)CCC
Molecular Formula:
C20H22BN5O4
Molecular Weight:
407.237
CID 45118956
CAS No.: 114906-82-0
Cat. No.: VC0037763
Molecular Formula: C20H22BN5O4
Molecular Weight: 407.237
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 114906-82-0 |
|---|---|
| Molecular Formula | C20H22BN5O4 |
| Molecular Weight | 407.237 |
| IUPAC Name | (9-benzyl-6-hydroxy-1,3-dimethyl-2,4-dioxo-7-propyl-8H-purino[7,8-a]pyrimidin-8-yl)oxyboron |
| Standard InChI | InChI=1S/C20H22BN5O4/c1-4-8-13-16(27)26-14-15(23(2)20(29)24(3)17(14)28)22-19(26)25(18(13)30-21)11-12-9-6-5-7-10-12/h5-7,9-10,18,27H,4,8,11H2,1-3H3 |
| Standard InChI Key | CXJMHFSTXPZQBQ-UHFFFAOYSA-N |
| SMILES | [B]OC1C(=C(N2C3=C(N=C2N1CC4=CC=CC=C4)N(C(=O)N(C3=O)C)C)O)CCC |
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